Cas no 380644-81-5 (1-(4-((1H-Benzo[d]imidazol-2-yl)methoxy)phenyl)ethanone)

• Product Name: 1-(4-((1H-Benzo[d]imidazol-2-yl)methoxy)phenyl)ethanone
• CAS No: 380644-81-5
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 3140130
• PubChem ID: 2772760
• Update Time: 2025-10-31

1-(4-((1H-Benzo[d]imidazol-2-yl)methoxy)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-((1H-Benzo[d]imidazol-2-yl)methoxy)phenyl)ethanone
• 380644-81-5
• 1-[4-(1H-benzimidazol-2-ylmethoxy)phenyl]ethanone
• AKOS000283115
• AE-848/13008399
• TEA59719
• 1-[4-(1H-1,3-benzodiazol-2-ylmethoxy)phenyl]ethanone

• Inchi： 1S/C16H14N2O2/c1-11(19)12-6-8-13(9-7-12)20-10-16-17-14-4-2-3-5-15(14)18-16/h2-9H,10H2,1H3,(H,17,18)
• InChI Key： BBWDXHPXLNPMPZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=CC=1)CC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 266.105527694Da
• Monoisotopic Mass: 266.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55Ų

1-(4-((1H-Benzo[d]imidazol-2-yl)methoxy)phenyl)ethanone Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-((1H-Benzo[d]imidazol-2-yl)methoxy)phenyl)ethanone

1-(4-((1H-Benzo[d]imidazol-2-yl)methoxy)phenyl)ethanone: A Comprehensive Overview

1-(4-((1H-Benzo[d]imidazol-2-yl)methoxy)phenyl)ethanone, with the CAS number 380644-81-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzimidazole-based phenylethanone, is characterized by its unique structural features and potential biological activities. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 1-(4-((1H-Benzo[d]imidazol-2-yl)methoxy)phenyl)ethanone is composed of a benzimidazole moiety linked to a phenyl ring through a methoxy group, with an ethanone functional group attached to the phenyl ring. This arrangement confers the compound with specific physicochemical properties that are crucial for its biological activities. The benzimidazole ring is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and π-π interactions, which are essential for binding to various biological targets.

The synthesis of 1-(4-((1H-Benzo[d]imidazol-2-yl)methoxy)phenyl)ethanone can be achieved through several routes. One common method involves the reaction of 4-hydroxybenzaldehyde with benzimidazole in the presence of a suitable base, followed by acylation with acetyl chloride. Another approach involves the use of transition metal-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling, which allows for the efficient construction of the desired carbon-carbon bonds. These synthetic methods have been optimized to improve yield and purity, making them suitable for large-scale production.

The biological activities of 1-(4-((1H-Benzo[d]imidazol-2-yl)methoxy)phenyl)ethanone have been extensively studied in recent years. One of the most notable applications is its potential as an antitumor agent. Research has shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

In addition to its antitumor properties, 1-(4-((1H-Benzo[d]imidazol-2-yl)methoxy)phenyl)ethanone has also been investigated for its anti-inflammatory and neuroprotective effects. Studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Furthermore, it has shown promise in protecting neurons from oxidative stress and apoptosis, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-(4-((1H-Benzo[d]imidazol-2-yl)methoxy)phenyl)ethanone have also been evaluated in preclinical studies. These studies have revealed that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its potential use as a therapeutic agent. However, further research is needed to optimize its pharmacological properties and assess its safety in animal models before advancing to clinical trials.

In conclusion, 1-(4-((1H-Benzo[d]imidazol-2-yl)methoxy)phenyl)ethanone (CAS No. 380644-81-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.